N~5~-(1-ethyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)-1,3-benzodioxole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N~5~-(1-ethyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)-1,3-benzodioxole-5-carboxamide is a useful research compound. Its molecular formula is C19H18N2O4 and its molecular weight is 338.363. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Receptor Antagonism and Pharmacological Evaluation
Quinoxalin-2-carboxamides, including compounds structurally related to N5-(1-ethyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)-1,3-benzodioxole-5-carboxamide, have been synthesized and evaluated for their pharmacological properties. A study reported the synthesis of a series of quinoxalin-2-carboxamides designed based on the pharmacophoric requirements of 5-HT3 receptor antagonists. These compounds were synthesized by condensing quinoxalin-2-carboxylic acid with various amines and evaluated for their 5-HT3 receptor antagonism using guinea pig ileum preparations. The findings revealed that all synthesized compounds exhibited 5-HT3 receptor antagonism, with one compound being identified as the most potent in the series (Mahesh et al., 2011).
Synthesis and Structure-Activity Relationship
Another study focused on the design, synthesis, and structure-activity relationship of novel quinoxalin-2-carboxamides as 5-HT3 receptor antagonists for managing depression. This research employed a ligand-based approach, using a three-point pharmacophore model to design new chemical entities, which were then synthesized and evaluated for their antagonism towards the 5-HT3 receptor. The study derived a structure-activity relationship indicating that the aromatic residue in 5-HT3 receptor antagonists may interact hydrophobically with the receptor. Despite their antagonistic potentials, all synthesized molecules were also screened for anti-depressant potentials, showing that compounds with significant antagonistic activity also exhibited good anti-depressant-like activity (Mahesh et al., 2010).
Antimicrobial Applications
Research into quinoline derivatives, which share a core structure with N5-(1-ethyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)-1,3-benzodioxole-5-carboxamide, has also explored their antimicrobial potential. A study on the synthesis, characterization, and in vitro antimicrobial screening of novel series of 2-azetidinone derivatives integrated with quinoline, pyrazole, and benzofuran moieties found that these compounds, synthesized via a cyclocondensation reaction, exhibited significant antibacterial activity against pathogenic bacteria such as S. aureus and E. coli (Idrees et al., 2020).
Properties
IUPAC Name |
N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-1,3-benzodioxole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O4/c1-2-21-15-6-5-14(9-12(15)4-8-18(21)22)20-19(23)13-3-7-16-17(10-13)25-11-24-16/h3,5-7,9-10H,2,4,8,11H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKTQROQBCCMQQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.